Cas no 627531-53-7 (2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-)

• Product Name: 2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-
• CAS No: 627531-53-7
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1642302
• Update Time: 2024-09-12

2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-

• Inchi： 1S/C16H12N2O3/c19-16-9-6-13-10-14(18(20)21)7-8-15(13)17(16)11-12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： VYCGOSPBFGDYFN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C([N+]([O-])=O)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 280.08486

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 465.2±45.0 °C(Predicted)
• PSA: 63.45
• pka: -4.02±0.20(Predicted)